Cas no 909299-09-8 (2-(piperazin-1-yl)-3,4,5,6,7,8-hexahydroquinazolin-4-one)

2-(piperazin-1-yl)-3,4,5,6,7,8-hexahydroquinazolin-4-one structure
909299-09-8 structure
Product Name:2-(piperazin-1-yl)-3,4,5,6,7,8-hexahydroquinazolin-4-one
CAS No:909299-09-8
MF:C12H18N4O
MW:234.297522068024
CID:1121115
PubChem ID:135425126
Update Time:2025-07-23

2-(piperazin-1-yl)-3,4,5,6,7,8-hexahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

    • 5,6,7,8-tetrahydro-2-(1-piperazinyl)-4(3H)-Quinazolinone
    • 4(3H)-Quinazolinone,5,6,7,8-tetrahydro-2-(1-piperazinyl)-
    • 2-(piperazin-1-yl)-5,6,7,8-tetrahydroquinazolin-4(3H)-one
    • 4(3H)-Quinazolinone, 5,6,7,8-tetrahydro-2-(1-piperazinyl)-
    • SR-01000376225-1
    • 909299-09-8
    • 2-(piperazin-1-yl)-3,4,5,6,7,8-hexahydroquinazolin-4-one
    • NS-03122
    • F1907-0558
    • 2-piperazin-1-yl-5,6,7,8-tetrahydro-3H-quinazolin-4-one
    • MFCD11575727
    • EN300-264986
    • AKOS006218447
    • SR-01000376225
    • SCHEMBL1035103
    • FT-0743942
    • DA-01170
    • Inchi: 1S/C12H18N4O/c17-11-9-3-1-2-4-10(9)14-12(15-11)16-7-5-13-6-8-16/h13H,1-8H2,(H,14,15,17)
    • InChI Key: MFASCOKOIGPQFW-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(CCCC2)N=C(N1)N1CCNCC1

Computed Properties

  • Exact Mass: 234.14806121g/mol
  • Monoisotopic Mass: 234.14806121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 56.7Ų

2-(piperazin-1-yl)-3,4,5,6,7,8-hexahydroquinazolin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P183711-100mg
2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinazolin-4(3h)-one
909299-09-8
100mg
$ 115.00 2022-06-03
TRC
P183711-500mg
2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinazolin-4(3h)-one
909299-09-8
500mg
$ 390.00 2022-06-03
TRC
P183711-1g
2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinazolin-4(3h)-one
909299-09-8
1g
$ 615.00 2022-06-03
Chemenu
CM336108-100mg
2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinazolin-4(3H)-one
909299-09-8 95%+
100mg
$328 2021-08-18
Chemenu
CM336108-250mg
2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinazolin-4(3H)-one
909299-09-8 95%+
250mg
$441 2021-08-18
Chemenu
CM336108-1g
2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinazolin-4(3H)-one
909299-09-8 95%+
1g
$1264 2021-08-18
Chemenu
CM336108-100mg
2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinazolin-4(3H)-one
909299-09-8 95%+
100mg
$224 2024-07-20
Chemenu
CM336108-250mg
2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinazolin-4(3H)-one
909299-09-8 95%+
250mg
$323 2024-07-20
Chemenu
CM336108-1g
2-(Piperazin-1-yl)-5,6,7,8-tetrahydroquinazolin-4(3H)-one
909299-09-8 95%+
1g
$861 2024-07-20
Life Chemicals
F1907-0558-0.25g
2-(piperazin-1-yl)-3,4,5,6,7,8-hexahydroquinazolin-4-one
909299-09-8 95%+
0.25g
$325.0 2023-09-07

Additional information on 2-(piperazin-1-yl)-3,4,5,6,7,8-hexahydroquinazolin-4-one

Comprehensive Overview of 2-(piperazin-1-yl)-3,4,5,6,7,8-hexahydroquinazolin-4-one (CAS No. 909299-09-8)

The compound 2-(piperazin-1-yl)-3,4,5,6,7,8-hexahydroquinazolin-4-one (CAS No. 909299-09-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This molecule combines a piperazine moiety with a hexahydroquinazolinone core, making it a versatile scaffold for drug discovery and development. Researchers are particularly interested in its role as a building block for designing novel therapeutic agents targeting various diseases.

One of the key reasons for the growing interest in 2-(piperazin-1-yl)-3,4,5,6,7,8-hexahydroquinazolin-4-one is its potential application in central nervous system (CNS) disorders. The piperazine ring is a common pharmacophore in many CNS-active drugs, contributing to improved bioavailability and binding affinity. Recent studies have explored its derivatives for their neuroprotective and cognitive-enhancing properties, aligning with the current focus on neurodegenerative diseases like Alzheimer's and Parkinson's. This makes the compound a hot topic in medicinal chemistry and drug design discussions.

In addition to CNS applications, 2-(piperazin-1-yl)-3,4,5,6,7,8-hexahydroquinazolin-4-one has shown promise in oncology research. The hexahydroquinazolinone framework is known for its ability to interact with various enzymatic targets, including kinases and receptors involved in cancer progression. With the rise of personalized medicine and targeted therapies, this compound's derivatives are being investigated for their potential to inhibit tumor growth with minimal side effects. Such advancements are frequently searched by professionals in cancer research and pharmacology.

The synthesis and optimization of 2-(piperazin-1-yl)-3,4,5,6,7,8-hexahydroquinazolin-4-one also align with the broader trends in green chemistry and sustainable drug development. Researchers are exploring eco-friendly synthetic routes to produce this compound efficiently, reducing waste and energy consumption. This approach resonates with the increasing demand for environmentally conscious practices in the pharmaceutical industry, a topic frequently queried in academic and industrial forums.

Another area of interest is the compound's potential role in antimicrobial and antiviral therapies. The structural flexibility of 2-(piperazin-1-yl)-3,4,5,6,7,8-hexahydroquinazolin-4-one allows for modifications that enhance its activity against resistant strains of bacteria and viruses. Given the global concern over antibiotic resistance and emerging viral infections, this application is highly relevant to current healthcare challenges.

From a commercial perspective, the demand for 2-(piperazin-1-yl)-3,4,5,6,7,8-hexahydroquinazolin-4-one is driven by its utility in high-throughput screening and combinatorial chemistry. Pharmaceutical companies and research institutions are increasingly sourcing this compound for library synthesis and hit-to-lead optimization. Its CAS No. 909299-09-8 is often used as a unique identifier in procurement databases, making it easily accessible for researchers worldwide.

In summary, 2-(piperazin-1-yl)-3,4,5,6,7,8-hexahydroquinazolin-4-one (CAS No. 909299-09-8) is a multifaceted compound with broad applications in drug discovery, CNS research, oncology, and antimicrobial therapy. Its structural features and adaptability make it a valuable asset in modern pharmaceutical sciences. As research continues to uncover new potentials, this compound is likely to remain a focal point in scientific and industrial discussions.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.